Cas no 1638586-56-7 (Dronedarone N-Oxide)

• Product Name: Dronedarone N-Oxide
• CAS No: 1638586-56-7
• MF: C₃₁H₄₄N₂O₆S
• MW: 572.755867958069
• CID: 4557707
• Update Time: 2025-06-10

Dronedarone N-Oxide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N-[3-[4-[2-butyl-5-(methanesulfonamido)-1-benzofuran-3-carbonyl]phenoxy]propyl]butan-1-amine oxide
• Dronedarone N-Oxide
• SHUKZDYKOJVYRH-UHFFFAOYSA-N
• Dronedarone Impurity 1(N-Oxide)
• Methanesulfonamide, N-[2-butyl-3-[4-[3-(dibutyloxidoamino)propoxy]benzoyl]-5-benzofuranyl]-
• Dronedaron N-Oxide
• N-butyl-N-(3-(4-(2-butyl-5-(methylsulfonamido)benzofuran-3-carbonyl)phenoxy)propyl)butan-1-amine oxide

• Inchi： 1S/C31H44N2O6S/c1-5-8-12-29-30(27-23-25(32-40(4,36)37)15-18-28(27)39-29)31(34)24-13-16-26(17-14-24)38-22-11-21-33(35,19-9-6-2)20-10-7-3/h13-18,23,32H,5-12,19-22H2,1-4H3
• InChI Key： SHUKZDYKOJVYRH-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C2OC(CCCC)=C(C(=O)C3=CC=C(OCCC[N+](CCCC)(CCCC)[O-])C=C3)C2=C1)(=O)=O

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

Dronedarone N-Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dronedarone N-Oxide

Dronedarone N-Oxide: A Comprehensive Overview

Dronedarone N-Oxide, with the CAS number 1638586-56-7, is a compound of significant interest in the field of pharmacology and drug development. This compound is a derivative of dronedarone, a well-known antiarrhythmic agent used for the treatment of atrial fibrillation. The N-oxide form of dronedarone has been studied for its potential pharmacokinetic and pharmacodynamic properties, offering a unique avenue for drug delivery and therapeutic applications.

Recent studies have highlighted the importance of understanding the structural and functional properties of Dronedarone N-Oxide. The compound's structure, which includes an N-oxide group, plays a crucial role in its stability, solubility, and bioavailability. Researchers have found that this modification can influence the compound's metabolic pathways, potentially reducing adverse effects associated with the parent drug while maintaining its therapeutic efficacy.

The synthesis of Dronedarone N-Oxide involves advanced chemical techniques that ensure high purity and structural integrity. These methods are critical for maintaining the compound's stability during preclinical and clinical trials. The development of this compound has been driven by the need for safer and more effective antiarrhythmic agents, particularly for patients with chronic heart conditions.

One of the most promising aspects of Dronedarone N-Oxide is its potential as a prodrug. By modifying the parent molecule into an N-oxide form, researchers aim to enhance its pharmacokinetic profile, making it more suitable for oral administration. This approach could significantly improve patient compliance and treatment outcomes.

Preclinical studies have demonstrated that Dronedarone N-Oxide exhibits similar antiarrhythmic effects to dronedarone but with reduced side effects. This is attributed to its altered metabolic pathways, which minimize interactions with other medications and reduce the risk of drug-induced toxicity. These findings have sparked interest in further exploring its therapeutic potential in clinical settings.

The development of Dronedarone N-Oxide also aligns with current trends in personalized medicine. By tailoring drug delivery to individual patient needs, this compound could offer a more targeted approach to treating atrial fibrillation. Researchers are currently investigating biomarkers that could predict patient response to Dronedarone N-Oxide, paving the way for precision medicine applications.

In terms of regulatory considerations, Dronedarone N-Oxide must undergo rigorous testing to ensure its safety and efficacy before it can be approved for clinical use. Regulatory agencies require comprehensive data on pharmacokinetics, toxicity, and long-term safety profiles. Ongoing clinical trials are addressing these concerns, with early results showing promising outcomes.

From a manufacturing perspective, the production of Dronedarone N-Oxide requires state-of-the-art facilities equipped with advanced purification systems. Ensuring consistent quality is paramount, as any deviation could compromise the compound's therapeutic potential. Quality control measures are implemented at every stage of production to maintain high standards.

The future outlook for Dronedarone N-Oxide is cautiously optimistic. With continued research and development efforts, this compound has the potential to become a valuable addition to the arsenal of antiarrhythmic agents. Its unique properties make it a compelling candidate for addressing unmet medical needs in cardiology.